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Compound of Interest

Compound Name: Diethyl Sebacate

Cat. No.: B1670062 Get Quote

An In-depth Technical Guide to Diethyl Sebacate (CAS No. 110-40-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl Sebacate (CAS No. 110-

40-7), a versatile diester with significant applications across the pharmaceutical, cosmetic, and

polymer industries. This document details its chemical and physical properties, safety and

toxicological data, and established experimental protocols for its synthesis and analysis.

Chemical and Physical Properties
Diethyl sebacate is the diethyl ester of sebacic acid.[1] It presents as a colorless to pale

yellow, oily liquid with a faint, pleasant, fruity odor.[1][2] It is miscible with alcohol, ether, and

other organic solvents but is generally insoluble in water.[1][2]

Table 1: Chemical and Physical Properties of Diethyl Sebacate
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Property Value Reference(s)

IUPAC Name diethyl decanedioate [3]

Synonyms

Diethyl decanedioate, Sebacic

acid diethyl ester, Ethyl

sebacate

[2][3][4]

CAS Number 110-40-7 [5]

Molecular Formula C₁₄H₂₆O₄ [3][4]

Molecular Weight 258.35 g/mol [3][4]

Appearance
Colorless to pale yellow clear

liquid
[1][2][3]

Odor
Faint, winey-fruity, resembling

quince and melon
[2][6]

Melting Point 1 - 5 °C [2][3][6]

Boiling Point 302 - 312 °C at 760 mm Hg [2][3]

Density 0.960–0.965 g/cm³ at 25 °C [2][6]

Refractive Index 1.435–1.438 at 20 °C [6]

Flash Point >110 °C (>230 °F) [6][7]

Solubility

Insoluble in water; soluble in

alcohol, ether, and organic

solvents.

[1][2]

Applications
Diethyl sebacate is a multifunctional ingredient valued for its properties as a plasticizer,

emollient, solvent, and flavoring agent.

Pharmaceuticals: It is used in topical medications and as a plasticizer for film coatings on

tablets and granules.[1][8] Its ability to enhance the penetration of active ingredients makes it

valuable in transdermal drug delivery systems.[1][6]
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Cosmetics and Personal Care: As an emollient, it softens and hydrates the skin, making it a

common ingredient in creams, lotions, and sunscreens.[1][9] It also functions as a solvent, a

masking agent for scents, and a film-forming agent.[1]

Plastics and Polymers: It serves as a plasticizer for various polymers, including cellulose

acetate, polyvinyl chloride (PVC), and synthetic rubbers.[1][8] It is particularly useful in

plastics for food packaging and medical devices.[1]

Other Uses: It is also employed as a lubricant in industrial applications and as a flavoring

additive in non-alcoholic beverages and foods.[1]
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Fig 1. Key applications and functional roles of Diethyl Sebacate.

Safety and Toxicology
Diethyl sebacate has low acute toxicity. However, it is classified as hazardous to the aquatic

environment with long-lasting effects.[10][11] Standard safety precautions should be observed

during handling.

Table 2: Safety and Toxicological Data of Diethyl Sebacate
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Parameter Data Reference(s)

GHS Classification

Hazardous to the aquatic

environment, long-term

(Chronic), Category 2

[10][11]

Hazard Statement
H411: Toxic to aquatic life with

long lasting effects
[10][11]

Precautionary Statement
P273: Avoid release to the

environment
[10][11]

Acute Oral Toxicity LD50 (Rat): 14,470 mg/kg [7][11]

Skin Irritation

May cause skin irritation after

prolonged or repeated

exposure. A 4% solution

showed no irritation in human

studies.

[6][12]

Eye Irritation May cause eye irritation. [13]

Fire Hazard

Combustible. On combustion,

may emit toxic fumes of carbon

monoxide (CO).

[12]

Handling

Use with adequate ventilation.

Avoid contact with eyes, skin,

and clothing. Store in a cool,

dry, tightly closed container.

[13][14]

Personal Protection

Wear safety goggles, and

suitable gloves. In case of

insufficient ventilation, wear

suitable respiratory equipment.

[10]

Experimental Protocols
Synthesis of Diethyl Sebacate via Fischer Esterification
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This protocol is based on the acid-catalyzed esterification of sebacic acid with ethanol.[1][15]

Methyl sulfonic acid is used as a catalyst and cyclohexane as a water-carrying agent to drive

the reaction to completion.

Methodology:

Reactor Setup: Equip a round-bottom flask with a magnetic stirrer, thermometer, Dean-Stark

trap, and reflux condenser.

Charging Reactants: To the flask, add cyclohexane (as a water-carrying agent), anhydrous

ethanol, and a catalytic amount of methyl sulfonic acid.

Addition of Sebacic Acid: While stirring (approx. 450-500 rpm), add sebacic acid to the

mixture.

Esterification Reaction: Heat the mixture to reflux (approx. 84 °C). Water produced during the

reaction will be collected in the Dean-Stark trap.

Staged Ethanol Addition: After an initial reflux period, cool the reaction to 50 °C, add a

second portion of anhydrous ethanol, and resume reflux to ensure complete conversion of

the sebacic acid.

Work-up and Neutralization: Once the reaction is complete (indicated by no more water

collecting), cool the mixture. Separate and remove the catalyst layer. Neutralize the

remaining organic layer by washing with a 3-5% aqueous sodium hydroxide solution.

Washing: Wash the organic layer with water until it is neutral (pH 7).

Purification: Remove the solvent (cyclohexane) and unreacted ethanol under reduced

pressure. Purify the resulting crude diethyl sebacate by vacuum distillation to obtain the

final product.
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Start:
Sebacic Acid + Ethanol

+ Catalyst (MSA)
+ Cyclohexane

1. Esterification
(Reflux at ~84°C)

Water removal via Dean-Stark trap

2. Neutralization
Wash with aq. NaOH to

remove unreacted acid & catalyst

3. Water Wash
Wash organic layer until neutral (pH 7)

4. Purification
Solvent removal followed by

vacuum distillation

End:
Pure Diethyl Sebacate
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Fig 2. Workflow for the synthesis and purification of Diethyl Sebacate.

Assay of Diethyl Sebacate by Gas Chromatography (GC)
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This protocol outlines a quantitative analysis method to determine the purity of Diethyl
Sebacate, adapted from the USP-NF monograph.[16]

Methodology:

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is

required.

Internal Standard Solution: Prepare a solution of methyl heptadecanoate in n-heptane at a

concentration of approximately 0.9 mg/mL.

Standard Solution Preparation: Accurately weigh a quantity of USP Diethyl Sebacate
Reference Standard (RS) and dissolve it in the Internal Standard Solution to achieve a

known final concentration.

Sample Solution Preparation: Prepare the Diethyl Sebacate sample to be analyzed in the

same manner and at the same concentration as the Standard Solution, using the Internal

Standard Solution as the diluent.

Chromatographic Conditions:

Detector: Flame Ionization Detector (FID)

Detector Temperature: 300 °C

Carrier Gas: Helium[17]

Injection: 1 µL, split injection (e.g., 3:1 ratio)

Column and Temperature Program: Use a suitable capillary column and temperature

program that provides adequate separation between the solvent, diethyl sebacate, and

the internal standard.

System Suitability:

Inject the Standard Solution and verify the system suitability requirements.
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Resolution: The resolution between the diethyl sebacate and methyl heptadecanoate

peaks should be not less than 2.0.

Relative Standard Deviation (RSD): The RSD for replicate injections, based on the ratio of

the peak responses, should be not more than 2.0%.

Analysis and Calculation:

Inject the Standard Solution and the Sample Solution into the chromatograph.

Record the peak areas for diethyl sebacate and the methyl heptadecanoate internal

standard.

Calculate the percentage of C₁₄H₂₆O₄ in the Diethyl Sebacate sample using the following

formula:

Result (%) = (Rᵤ / Rₛ) × (Cₛ / Cᵤ) × 100

Where:

Rᵤ is the peak response ratio of diethyl sebacate to the internal standard from the

Sample Solution.

Rₛ is the peak response ratio of diethyl sebacate to the internal standard from the

Standard Solution.

Cₛ is the concentration (mg/mL) of USP Diethyl Sebacate RS in the Standard

Solution.

Cᵤ is the concentration (mg/mL) of Diethyl Sebacate in the Sample Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1670062?utm_src=pdf-body
https://www.benchchem.com/product/b1670062?utm_src=pdf-body
https://www.benchchem.com/product/b1670062?utm_src=pdf-body
https://www.benchchem.com/product/b1670062?utm_src=pdf-body
https://www.benchchem.com/product/b1670062?utm_src=pdf-body
https://www.benchchem.com/product/b1670062?utm_src=pdf-body
https://www.benchchem.com/product/b1670062?utm_src=pdf-body
https://www.benchchem.com/product/b1670062?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. us.typology.com [us.typology.com]

2. Diethyl sebacate | 110-40-7 [chemicalbook.com]

3. Diethyl Sebacate | C14H26O4 | CID 8049 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. chemicalbook.com [chemicalbook.com]

6. diethyl sebacate, 110-40-7 [thegoodscentscompany.com]

7. Diethyl sebacate - Safety Data Sheet [chemicalbook.com]

8. Sebacates – Nayakem [nayakem.com]

9. vernixa.com [vernixa.com]

10. echemi.com [echemi.com]

11. merckmillipore.com [merckmillipore.com]

12. datasheets.scbt.com [datasheets.scbt.com]

13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

14. elan-chemical.com [elan-chemical.com]

15. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely
methyl sulfonic acid - Google Patents [patents.google.com]

16. uspnf.com [uspnf.com]

17. scribd.com [scribd.com]

To cite this document: BenchChem. [Diethyl sebacate CAS number 110-40-7 technical data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670062#diethyl-sebacate-cas-number-110-40-7-
technical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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